Cas no 61185-89-5 (N-Ethyl-2-phenylethanamine hydrochloride)

• Product Name: N-Ethyl-2-phenylethanamine hydrochloride
• CAS No: 61185-89-5
• MF: C₁₀H₁₆ClN
• MW: 185.693741798401
• MDL: MFCD01708197
• CID: 489370
• PubChem ID: 17157612
• Update Time: 2025-06-26

N-Ethyl-2-phenylethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-phenylethanamine hydrochloride
• N-ethylphenylethylamine HCl
• Benzeneethanamine, N-ethyl-, hydrochloride
• N-Ethylbenzeneethanamine hydrochloride
• N-(2-Phenylethyl)-N-ethylamine hydrochloride
• AS-63748
• (+-)-N-Ethylphenethylamine hydrochloride
• dl-beta-Phenylethyl-ethylamine hydrochloride
• N-Ethyl-2-phenylethanamine;hydrochloride
• Phenethylamine, N-ethyl-, hydrochloride, (+-)-
• EN300-43055
• AKOS016887283
• SH65330000
• Z444350074
• NIOSH/SH6533000
• N-Ethylbenzeneethanamine HCl
• MFCD01708197
• F20148
• DTXSID90589339
• SCHEMBL3739565
• N-Ethyl-2-phenylethan-1-amine--hydrogen chloride (1/1)
• ethyl(2-phenylethyl)amine hydrochloride
• 61185-89-5
• A1-05238
• DB-244331

• MDL： MFCD01708197
• Inchi： 1S/C10H15N.ClH/c1-2-11-9-8-10-6-4-3-5-7-10;/h3-7,11H,2,8-9H2,1H3;1H
• InChI Key： KEVLAWGGXZKVMF-UHFFFAOYSA-N
• SMILES： Cl.N(CC)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.09728
• Monoisotopic Mass: 185.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 84.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 183-184 ºC
• PSA: 12.03
• LogP: 3.03150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on N-Ethyl-2-phenylethanamine hydrochloride

Introduction to N-Ethyl-2-phenylethanamine Hydrochloride (CAS No. 61185-89-5)

N-Ethyl-2-phenylethanamine hydrochloride, a compound with the chemical formula C₉H₁₃N·HCl, is a significant molecule in the field of pharmaceutical chemistry and biochemical research. This compound, also known by its CAS number 61185-89-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular structure of N-Ethyl-2-phenylethanamine hydrochloride consists of an ethylamine side chain attached to a phenyl ring, with a hydrochloride counterion. This configuration imparts specific electronic and steric properties that make it a versatile building block in drug design. The phenyl ring contributes to hydrophobic interactions, while the amine group can participate in hydrogen bonding, both of which are crucial for the development of bioactive molecules.

In recent years, N-Ethyl-2-phenylethanamine hydrochloride has been studied for its role in the synthesis of novel psychoactive substances and potential therapeutic agents. Its structural motif is reminiscent of several known pharmacophores, suggesting that it could be a precursor to compounds with neurological effects. Researchers have explored its derivatives as potential candidates for treating conditions such as depression, anxiety, and cognitive disorders.

One of the most intriguing aspects of N-Ethyl-2-phenylethanamine hydrochloride is its interaction with neurotransmitter systems. Studies have indicated that it may modulate the activity of serotonin and dopamine receptors, which are key targets in the treatment of mood disorders. The compound's ability to cross the blood-brain barrier has also been investigated, as this property is essential for central nervous system (CNS) drugs. Preliminary experiments suggest that certain derivatives exhibit promising pharmacokinetic profiles.

The synthesis of N-Ethyl-2-phenylethanamine hydrochloride involves multi-step organic reactions, typically starting from readily available aromatic precursors. The process often includes functional group transformations such as alkylation and acylation, followed by salt formation to enhance stability. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. Catalytic processes and green chemistry principles have also been applied to develop more sustainable synthetic routes.

From a computational chemistry perspective, N-Ethyl-2-phenylethanamine hydrochloride has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its binding interactions with biological targets at an atomic level. Techniques such as docking simulations and quantum mechanical calculations have provided insights into how this compound might interact with enzymes and receptors. Such data is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has shown interest in leveraging N-Ethyl-2-phenylethanamine hydrochloride for drug development. Its structural features make it a candidate for generating libraries of compounds for high-throughput screening (HTS). By modifying its core structure, researchers can explore a wide range of biological activities. Collaborative efforts between academic institutions and pharmaceutical companies have led to several innovative studies exploring its potential applications.

In conclusion, N-Ethyl-2-phenylethanamine hydrochloride (CAS No. 61185-89-5) is a multifaceted compound with significant implications in pharmaceutical research. Its unique chemical properties and potential biological activities make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its characteristics and applications, this molecule is poised to play an increasingly important role in drug discovery and development.